Cas no 267668-37-1 (Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 267668-37-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD20232464
• CID: 247866
• PubChem ID: 11194589
• Update Time: 2025-07-20

Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester
• N-tert-butoxycarbonyl-N-(1-methyl-2-propenyl)amine
• Carbamicacid, (1-methyl-2-propenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl(1-methylprop-2-enyl)carbamate
• 267668-37-1
• AKOS030255654
• TS-7594
• 2-(Boc-amino)-3-butene
• tert-butyl N-(but-3-en-2-yl)carbamate
• Carbamic acid, (1-methyl-2-propenyl)-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl N-but-3-en-2-ylcarbamate
• MFCD20232464
• AT29851
• tert-Butyl 1-methylprop-2-enylcarbamate
• EN300-5742312
• N-Boc-(+/-)-3-aminobutene
• N-Boc-(+/-)-3-aminobuten
• SY322408
• TERT-BUTYL BUT-3-EN-2-YLCARBAMATE
• Tert-butyln-(1-methylallyl)carbamate
• SCHEMBL4117634
• CS-0309717
• KIFRIUDSLUQLOC-UHFFFAOYSA-N
• DB-321278
• 2-(Boc-amino)-but-3-ene

• MDL： MFCD20232464
• Inchi： 1S/C9H17NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h6-7H,1H2,2-5H3,(H,10,11)
• InChI Key： KIFRIUDSLUQLOC-UHFFFAOYSA-N
• SMILES： O(C(NC(C=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 267668-37-1)

Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester, with the CAS number 267668-37-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique molecular structure, which includes a 1-methyl-2-propen-1-yl group and a 1,1-dimethylethyl ester moiety. These structural features contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of novel compounds.

The growing interest in Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester can be attributed to its potential role in green chemistry and sustainable synthesis. Researchers are increasingly exploring its use in catalysis and bioconjugation, as it offers a balance between reactivity and stability. This aligns with the current trend of minimizing environmental impact while maximizing efficiency in chemical processes. Additionally, its application in peptide synthesis and drug discovery has been a topic of discussion in academic and industrial circles, particularly in the context of targeted drug delivery systems.

One of the most frequently searched questions related to this compound is: "What are the industrial applications of Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester?" To address this, it is important to highlight its role in the production of specialty chemicals and fine chemicals. The compound's ability to act as a protecting group in organic synthesis has made it indispensable in the manufacture of complex molecules. Furthermore, its compatibility with polymer chemistry has opened doors for its use in creating advanced materials with tailored properties.

Another hot topic surrounding CAS No. 267668-37-1 is its potential in biomedical research. Scientists are investigating its utility in the development of bioactive molecules and therapeutic agents. The compound's structural flexibility allows for modifications that can enhance bioavailability and pharmacokinetics, which are critical factors in drug design. This has led to a surge in publications and patents focusing on its derivatives, particularly in the realm of small molecule therapeutics.

From a technical standpoint, the synthesis of Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester involves multi-step organic reactions, often requiring precise control of reaction conditions. The compound's purity and yield are highly dependent on factors such as temperature, solvent choice, and catalyst selection. This has prompted advancements in process optimization and analytical techniques to ensure consistent quality. As a result, the compound has become a benchmark for studying reaction mechanisms and kinetics in organic chemistry.

In conclusion, Carbamic acid,N-(1-methyl-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 267668-37-1) is a compound of significant scientific and industrial relevance. Its applications span across multiple disciplines, from pharmaceuticals to material science, and its potential continues to be explored in cutting-edge research. As the demand for sustainable and efficient chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry.